Cas no 23328-53-2 (2-(2H-Benzo[d][1,2,3]triazol-2-yl)-6-dodecyl-4-methylphenol)

2-(2H-Benzo[d][1,2,3]triazol-2-yl)-6-dodecyl-4-methylphenol is a benzotriazole-based ultraviolet (UV) light stabilizer, widely used in polymer formulations to enhance photostability. Its molecular structure combines a phenolic hydroxyl group with a long alkyl chain (dodecyl), providing excellent compatibility with hydrophobic matrices such as polyolefins and coatings. The compound effectively absorbs UV radiation in the 300–400 nm range, preventing polymer degradation and discoloration. Its high thermal stability and low volatility make it suitable for processing at elevated temperatures. Additionally, the dodecyl substituent improves migration resistance, ensuring long-term performance in demanding outdoor applications. This stabilizer is particularly valued for its balance of efficiency, durability, and minimal impact on material properties.
2-(2H-Benzo[d][1,2,3]triazol-2-yl)-6-dodecyl-4-methylphenol structure
23328-53-2 structure
Product Name:2-(2H-Benzo[d][1,2,3]triazol-2-yl)-6-dodecyl-4-methylphenol
CAS No:23328-53-2
MF:C25H35N3O
MW:393.564906358719
CID:275883
PubChem ID:86375
Update Time:2025-06-07

2-(2H-Benzo[d][1,2,3]triazol-2-yl)-6-dodecyl-4-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-(2H-Benzo[d][1,2,3]triazol-2-yl)-6-dodecyl-4-methylphenol
    • Phenol,2-(2H-benzotriazol-2-yl)-6-dodecyl-4-methyl-
    • (2-Hydroxy-3-dodecyl-5-methylphenyl)benzotriazole
    • 2-(2H-Benzotriazol-2-yl)-6-dodecyl-4-methylphenol
    • 2-(2-Hydroxy-3-dodecyl-5-methylphenyl)-2H-benzotriazole
    • 2-(2-Hydroxy-3-dodecyl-5-methylphenyl)benzotriazole
    • 2-(3'-Dodecyl-2'-hydroxy-5'-methylphenyl)benzotriazole
    • 2-(3-Dodecyl-2-hydroxy-5-methylphenyl)benzotriazole
    • 2-(3'-Dodecyl-5'-methyl-2'-hydroxyphenyl)benzotriazole
    • p-Cresol,2-(2H-benzotriazol-2-yl)-6-dodecyl- (8CI)
    • 2-(Benzotriazol-2-yl)-6-dodecyl-4-methylphenol
    • Tinogard TL
    • Tinuvin 171
    • Tinuvin 571
    • UV 571
    • 2-(2H-Benzotriazol-2-yl)-6-dodecyl-p-cresol
    • Q27273510
    • Phenol, 2-(2H-benzotriazol-2-yl)-6-dodecyl-4-methyl-
    • 2-(2H-benzotriazo-2-yl)-6-dodecyl-4-methyl-Phennol
    • UV-571
    • DTXSID3051886
    • 298PX4M11X
    • 2-(benzotriazol-2-yl)-6-dodecyl-4-methyl-phenol
    • 2-Benzotriazol-2-yl-6-dodecyl-4-methyl-phenol
    • A816675
    • VQMHSKWEJGIXGA-UHFFFAOYSA-N
    • benzotriazolyl dodecyl p-cresol
    • 2-hydroxy-3-dodecyl-5-methylphenyl-2H-benzotriazole
    • UV ABSORBER TRUELICHT UV 571
    • A1TWE4ZIKJ
    • 23328-53-2
    • NS00019514
    • 2-(2H-benzotriazol-2-yl)-6-dodecyl-4-methyl-phenol
    • AKOS015895759
    • 2-(2H-?Benzotriazol-?2-?yl)?-?6-?dodecyl-?4-?methylphenol
    • BENZOTRIAZOLYL N-DODECYL P-CRESOL
    • UNII-298PX4M11X
    • P-CRESOL, 2-(2H-BENZOTRIAZOL-2-YL)-6-DODECYL-
    • UNII-A1TWE4ZIKJ
    • 2-(2h-benzotriazol-2-yl)-6-(dodecyl)-4-methylphenol
    • SCHEMBL38926
    • 2-(1,2,3-BENZOTRIAZOL-2-YL)-6-DODECYL-4-METHYLPHENOL
    • DS-022472
    • Inchi: 1S/C25H35N3O/c1-3-4-5-6-7-8-9-10-11-12-15-21-18-20(2)19-24(25(21)29)28-26-22-16-13-14-17-23(22)27-28/h13-14,16-19,29H,3-12,15H2,1-2H3
    • InChI Key: VQMHSKWEJGIXGA-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C)=CC=1CCCCCCCCCCCC)N1N=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 393.27825
  • Monoisotopic Mass: 393.278012748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 12
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.6
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • Color/Form: 透明粘性黄色 液体
  • Density: 1.07
  • Boiling Point: 545.1 °C at 760 mmHg
  • Flash Point: 283.4 °C
  • PSA: 50.94

2-(2H-Benzo[d][1,2,3]triazol-2-yl)-6-dodecyl-4-methylphenol Pricemore >>

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